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Compound of Interest

Ethyl 5-methyl-2-
Compound Name: _
(trifluoromethyl)-3-furoate

Cat. No.: B092289

COMPOUND NAME: Ethyl 5-methyl-2-(trifluoromethyl)-3-furoate CAS NUMBER: 17515-73-
0 MOLECULAR FORMULA: CoHoF303 MOLECULAR WEIGHT: 222.16 g/mol

Abstract

Ethyl 5-methyl-2-(trifluoromethyl)-3-furoate is a fluorinated heterocyclic compound. This
document provides a summary of its known chemical and physical properties. A thorough
review of available scientific literature and chemical databases indicates that while this
compound is commercially available for research purposes, detailed studies on its synthesis,
specific chemical reactions, and biological activities have not been extensively published.
Consequently, this guide focuses on the available data and outlines general methodologies for
the synthesis of structurally related compounds, which may serve as a reference for
researchers.

Chemical and Physical Properties

While specific, experimentally determined data such as melting and boiling points for Ethyl 5-
methyl-2-(trifluoromethyl)-3-furoate are not readily available in the cited literature, some
basic properties can be inferred from supplier technical data sheets.

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 17515-73-0 [1]
Molecular Formula CoHoF30s3 [1]
Molecular Weight 222.16 g/mol [1]
Purity Typically 295.0% [2]
Appearance Not specified

Solubility Soluble in organic solvents

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of Ethyl 5-methyl-2-
(trifluoromethyl)-3-furoate is not described in the currently available scientific literature.
However, the synthesis of structurally similar trifluoromethylated furan esters often involves the
cyclization of a fluorinated precursor or the introduction of a trifluoromethyl group onto a pre-
existing furan ring.

General Synthetic Approach for Trifluoromethylated
Furans

A plausible synthetic route for Ethyl 5-methyl-2-(trifluoromethyl)-3-furoate could involve the
reaction of a trifluoromethyl-containing building block with a suitable furan precursor. The
diagram below illustrates a generalized workflow for such a synthesis.
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Reaction

Cyclization Reaction
(e.g., Hantzsch-type synthesis)

Reaction Mixture

Work-up &qurification

(Quenching & Extraction)

Crude Product

Golumn Chromatograph;)

Purified Product

Final Broduct

Ethyl 5-methyl-2-(trifluoromethyl)-3-furoate

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of trifluoromethylated furan esters.

Biological Activity

There is no specific information available in the scientific literature regarding the biological
activity or potential signaling pathway interactions of Ethyl 5-methyl-2-(trifluoromethyl)-3-
furoate. The presence of the trifluoromethyl group, a common motif in many biologically active
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compounds, suggests that this molecule could be of interest in drug discovery programs.
However, without experimental data, any discussion of its biological role would be purely
speculative.

Conclusion

Ethyl 5-methyl-2-(trifluoromethyl)-3-furoate is a chemical compound for which basic
identifying information is available, and it can be sourced commercially for research
applications.[1] A comprehensive review of the scientific literature reveals a lack of published
studies detailing its synthesis, characterization, and biological evaluation. Researchers
interested in this compound may need to undertake de novo synthesis and characterization,
potentially adapting methods used for structurally related trifluoromethylated heterocycles.
Future studies are required to elucidate the chemical and biological properties of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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